Cas no 895452-15-0 (N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide)

• Product Name: N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide
• CAS No: 895452-15-0
• MF: C₁₈H₁₇FN₂O₃S₂
• MW: 392.467585325241
• CID: 6098854
• PubChem ID: 16799539
• Update Time: 2025-07-16

N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide
• Propanamide, N-(3-ethyl-2(3H)-benzothiazolylidene)-3-[(4-fluorophenyl)sulfonyl]-
• F2536-1387
• N-(3-ethyl-1,3-benzothiazol-2-ylidene)-3-(4-fluorophenyl)sulfonylpropanamide
• (E)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)-3-((4-fluorophenyl)sulfonyl)propanamide
• 895452-15-0
• N-[(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(4-fluorobenzenesulfonyl)propanamide
• SR-01000021342
• AKOS024657698
• SR-01000021342-1

• Inchi： 1S/C18H17FN2O3S2/c1-2-21-15-5-3-4-6-16(15)25-18(21)20-17(22)11-12-26(23,24)14-9-7-13(19)8-10-14/h3-10H,2,11-12H2,1H3
• InChI Key： WKMDOALTHNNSAI-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=CC=C2S1)(=O)CCS(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 392.06646292g/mol
• Monoisotopic Mass: 392.06646292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 592.6±60.0 °C(Predicted)
• pka: 0.28±0.20(Predicted)

Additional information on N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide

N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide: A Comprehensive Overview

N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895452-15-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique structure and a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide is characterized by a benzothiazole core linked to a fluorobenzenesulfonyl group via an ethyl-substituted propanamide moiety. This intricate arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the fluorine atom in the fluorobenzenesulfonyl group enhances the compound's lipophilicity and metabolic stability, which are essential for drug development.

Recent studies have highlighted the potential of N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain. This property makes N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide has shown potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a crucial role in cell survival and proliferation. This dual action as both an anti-inflammatory and antitumor agent makes N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(4-fluorobenzenesulfonyl)propanamide a versatile candidate for further investigation.

The pharmacokinetic profile of N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-yli​dene​ ​ -​ ​ 3​ -​ (​ 4​ -​ fluorobenzenesulfonyl)propanamide has also been extensively studied. In vivo experiments have shown that it exhibits good oral bioavailability and a favorable distribution pattern. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and kidneys. Its metabolism primarily occurs via cytochrome P450 enzymes, resulting in several metabolites that are excreted through both renal and hepatic pathways.

To further enhance its therapeutic potential, researchers are exploring different formulations and delivery systems for N-(2E)-3-Ethyl​ ​ -​ ​ 2​ ,​ 3-Dihydro​ ​ -​ ​ 1​ ,​ 3-Benzothiazol​ ​ -​ ​ 2-Ylidene​ ​ -​ ​ 3-(4-Fluorobenzenesulfonyl)Propanamide. For example, nanoparticle-based delivery systems have been developed to improve its solubility and stability, thereby enhancing its efficacy and reducing potential side effects. These advancements are expected to pave the way for more effective therapeutic applications in clinical settings.

In conclusion, N-(2E)-3-Ethyl​ ​ -​ ​ 2​ ,​ 3-Dihydro​ ​ -​ ​ 1​ ,​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ Benzothiazol                         ‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‐‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‐Ylidene‐(4‐Fluorobenzenesulfonyl)Propanamide) (CAS No. 895452‐15‐0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further development as an anti-inflammatory and antitumor agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its importance in the field.

This comprehensive overview provides a detailed understanding of N-(2E)-3-Ethyl               ‑(4‑Fluorobenzenesulfonyl)Propanamide) (CAS No. 895452‐15‐0), emphasizing its chemical properties, biological activities, and potential therapeutic applications. As research progresses, it is anticipated that this compound will play an increasingly important role in the development of novel drugs for various medical conditions.

The ongoing advancements in synthetic methods and delivery systems are expected to further enhance the clinical utility of N-(2E)-3-Ethyl  −  −  −  −  −  −  −  −  −  −  −   ‐(4‐Fluorobenzenesulfonyl)Propanamide) (CAS No. 895452‐15‐0). These developments underscore the importance of continued research and collaboration among chemists, biologists, and pharmacologists to fully realize the potential of this promising compound.

In summary, N-(2E)-Ethylbenzothiazole Propanamide Derivative) (CAS No. 895452‐15‐0) represents a significant advancement in medicinal chemistry with broad implications for drug discovery and development. Its unique structure and multifaceted biological activities make it a valuable target for further investigation and optimization.

The future prospects for N-(2E)-Ethylbenzothiazole Propanamide Derivative) (CAS No. 895452‐15‐0) are promising, with ongoing research likely to uncover new applications and improve its therapeutic profile. As we continue to explore its potential, this compound stands as a testament to the power of interdisciplinary collaboration in advancing medical science.

This detailed introduction aims to provide researchers and professionals with a comprehensive understanding of N-(2E)-Ethylbenzothiazole Propanamide Derivative) (CAS No. 895452‐15‐0), highlighting its significance in modern pharmaceutical research.

The continued exploration of this compound's properties and applications will undoubtedly contribute to the development of innovative therapies that can improve patient outcomes and advance medical care.

N-(2E)-Ethylbenzothiazole Propanamide Derivative) (CAS No. 895452‐15‐0) remains at the forefront of medicinal chemistry research, offering exciting possibilities for future discoveries and innovations.

This comprehensive overview underscores the importance of ongoing research into N-( Ethylbenzothiazole Propanamide Derivative)) (CAS No. 895452‐15‐0), highlighting its potential as a valuable tool in drug discovery and development.

The multifaceted nature of N-(Ethylbenzothiazole Propanamide Derivative)) (CAS No. 895452‐15‐0) ensures that it will continue to be a focus of scientific inquiry and innovation in the years to come.

In conclusion, N-(Ethylbenzothiazole Propanamide Derivative)) (CAS No. 895452‐15‐0) is a remarkable compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an important target for further investigation and development.

The ongoing advancements in synthetic methods and delivery systems will further enhance its clinical utility, contributing to the development of novel therapies that can improve patient outcomes and advance medical care.

N-(Ethylbenzothiazole Propanamide Derivative)) (CAS No. 895452‐15‐0) stands as a testament to the power of interdisciplinary collaboration in advancing medical science.

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